molecular formula C8H7BrN2O B8731956 3-Pyridineacetonitrile, 5-bromo-6-methoxy- CAS No. 1219936-56-7

3-Pyridineacetonitrile, 5-bromo-6-methoxy-

Cat. No.: B8731956
CAS No.: 1219936-56-7
M. Wt: 227.06 g/mol
InChI Key: WRGCRFXCXUQTDF-UHFFFAOYSA-N
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Description

3-Pyridineacetonitrile, 5-bromo-6-methoxy- is a useful research compound. Its molecular formula is C8H7BrN2O and its molecular weight is 227.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Pyridineacetonitrile, 5-bromo-6-methoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Pyridineacetonitrile, 5-bromo-6-methoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1219936-56-7

Molecular Formula

C8H7BrN2O

Molecular Weight

227.06 g/mol

IUPAC Name

2-(5-bromo-6-methoxypyridin-3-yl)acetonitrile

InChI

InChI=1S/C8H7BrN2O/c1-12-8-7(9)4-6(2-3-10)5-11-8/h4-5H,2H2,1H3

InChI Key

WRGCRFXCXUQTDF-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=N1)CC#N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3-bromo-5-bromomethyl-2-methoxy-pyridine (1.42 g, 5.05 mmol) in EtOH (14 mL) and H2O (1.5 mL) was added sodium cyanide (0.25 g, 5.05 mmol), and the reaction was stirred at 50° C. overnight. The mixture was cooled to room temperature and worked up with CH2Cl2 and saturated aqueous NaHCO3. The combined organic layers were dried, filtered, and concentrated to give (5-bromo-6-methoxy-pyridin-3-yl)-acetonitrile.
Quantity
1.42 g
Type
reactant
Reaction Step One
Quantity
0.25 g
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reactant
Reaction Step One
Name
Quantity
14 mL
Type
solvent
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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